Cas no 1094605-83-0 (3-(3-chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole)

3-(3-Chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a chlorophenyl group and a naphthalene-substituted pyrazole moiety. This structure confers potential utility in medicinal chemistry and materials science due to its rigid, conjugated framework, which may enhance binding affinity in biological targets or optoelectronic properties in functional materials. The presence of both electron-withdrawing (chlorophenyl) and electron-donating (naphthalene) groups could facilitate tunable reactivity or photophysical behavior. Its synthetic versatility allows for further derivatization, making it a valuable intermediate for research in pharmaceuticals, agrochemicals, or advanced material design.
3-(3-chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole structure
1094605-83-0 structure
Product Name:3-(3-chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
CAS No:1094605-83-0
MF:C21H13ClN4O
MW:372.807122945786
CID:5432739
PubChem ID:20941129
Update Time:2025-10-28

3-(3-chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • F3167-0851
    • 1094605-83-0
    • Z370692682
    • AKOS002004585
    • 3-(3-chlorophenyl)-5-(3-naphthalen-2-yl-1H-pyrazol-5-yl)-1,2,4-oxadiazole
    • 3-(3-chlorophenyl)-5-[3-(2-naphthyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
    • 3-(3-Chlorophenyl)-5-[5-(2-naphthalenyl)-1H-pyrazol-3-yl]-1,2,4-oxadiazole
    • 3-(3-chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
    • Inchi: 1S/C21H13ClN4O/c22-17-7-3-6-16(11-17)20-23-21(27-26-20)19-12-18(24-25-19)15-9-8-13-4-1-2-5-14(13)10-15/h1-12H,(H,24,25)
    • InChI Key: VIHXPRCVZZKGPA-UHFFFAOYSA-N
    • SMILES: O1C(C2C=C(C3=CC=C4C(=C3)C=CC=C4)NN=2)=NC(C2=CC=CC(Cl)=C2)=N1

Computed Properties

  • Exact Mass: 372.0777887g/mol
  • Monoisotopic Mass: 372.0777887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • Density: 1.369±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 659.3±65.0 °C(Predicted)
  • pka: 9.11±0.10(Predicted)

3-(3-chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Pricemore >>

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Additional information on 3-(3-chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

Comprehensive Overview of 3-(3-chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS No. 1094605-83-0)

The compound 3-(3-chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS No. 1094605-83-0) is a heterocyclic organic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structural features, including the 1,2,4-oxadiazole core and the naphthalene and pyrazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, owing to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for advanced materials and therapeutics. The 3-(3-chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole stands out due to its structural versatility and bioactivity. Its synthesis involves multi-step organic reactions, often leveraging cross-coupling and cyclization techniques. This compound’s CAS No. 1094605-83-0 is frequently searched in academic databases, reflecting its relevance in contemporary research.

One of the most discussed topics in the scientific community is the role of 1,2,4-oxadiazole derivatives in drug design. The 3-(3-chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole has shown potential in modulating enzyme activity and receptor binding, making it a subject of structure-activity relationship (SAR) studies. Its naphthalene component is known for enhancing lipophilicity, which is crucial for improving drug bioavailability.

Beyond pharmaceuticals, this compound is also explored in material science. Its aromatic systems and rigid structure contribute to its stability and electronic properties, making it suitable for applications in organic electronics and luminescent materials. The integration of pyrazole and oxadiazole rings offers a unique combination of thermal stability and optical performance, which are highly sought after in the development of advanced materials.

From an industrial perspective, the scalability of synthesizing 3-(3-chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole is a key consideration. Researchers are optimizing green chemistry approaches to reduce environmental impact while maintaining high yields. The compound’s CAS No. 1094605-83-0 is often referenced in patents and technical documents, highlighting its commercial potential.

In conclusion, 3-(3-chlorophenyl)-5-[3-(naphthalen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS No. 1094605-83-0) represents a multifaceted compound with broad applications in medicinal chemistry and material science. Its structural complexity and functional diversity continue to inspire innovative research, addressing some of the most pressing challenges in these fields. As interest in heterocyclic scaffolds grows, this compound is poised to remain a focal point of scientific exploration.

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